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Compound of Interest

Compound Name: TCO-SS-amine

Cat. No.: B12425800 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides detailed procedural information for the safe disposal of T-CO-

SS-amine, a heterobifunctional cleavable linker. While a specific Safety Data Sheet (SDS) with

detailed disposal instructions for TCO-SS-amine is not readily available in the public domain,

this document outlines a comprehensive disposal plan based on the chemical properties of the

compound and general best practices for handling similar amine-containing and disulfide-

containing reagents.

Chemical and Physical Properties
Understanding the properties of TCO-SS-amine is the first step toward safe handling and

disposal. Key data points are summarized below for easy reference.

Property Value Source

Chemical Formula C13H24N2O2S2 [1][2]

Molecular Weight 304.48 g/mol [1][2]

Physical Form Colorless oil [1]

Solubility
Soluble in DCM, THF,

acetonitrile, DMF, and DMSO

Storage -20°C, protect from light
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Standard Operating Procedure for TCO-SS-amine
Disposal
This section provides a step-by-step protocol for the safe disposal of TCO-SS-amine. This

procedure is based on established guidelines for the disposal of hazardous chemical waste

and should be performed in accordance with your institution's Environmental Health and Safety

(EHS) policies.

I. Personal Protective Equipment (PPE)
Before handling TCO-SS-amine, ensure you are wearing the appropriate PPE to minimize

exposure risk.

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing is required.

II. Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure

compliant disposal.

Designated Waste Container: Use a clearly labeled, leak-proof, and chemically compatible

container for all TCO-SS-amine waste. The container must be labeled "Hazardous Waste"

and include the full chemical name: "TCO-SS-amine".

Avoid Mixing: Do not mix TCO-SS-amine waste with other incompatible waste streams.

Solid vs. Liquid Waste:

Unused/Expired Reagent: Dispose of the original reagent in its container directly into the

designated hazardous waste stream.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that are

contaminated with TCO-SS-amine should be collected in a separate, clearly labeled solid

waste container.
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Solutions: Solutions containing TCO-SS-amine should be collected in a labeled liquid

waste container.

III. Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure the space is

well-ventilated, preferably within a chemical fume hood.

Containment: For small spills, use an inert absorbent material such as vermiculite, dry sand,

or earth to contain the substance. Do not use combustible materials like paper towels or

sawdust.

Collection: Carefully collect the absorbed material and place it into the designated hazardous

solid waste container.

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution,

and dispose of all cleaning materials as hazardous waste.

IV. Final Disposal
The ultimate disposal of TCO-SS-amine waste must be handled by professionals.

Contact EHS: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.

Documentation: Ensure all required waste disposal forms are completed accurately and

accompany the waste container.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of TCO-SS-amine.
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TCO-SS-amine Disposal Workflow

This comprehensive guide provides the necessary information for the safe and compliant

disposal of TCO-SS-amine. By adhering to these procedures, you contribute to a safer

laboratory environment and ensure responsible chemical waste management. Always consult

your institution's specific EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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